Cas no 89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid)
2-Methyl-pyridine-3,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative with a pyridine core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. The presence of both carboxylic acid groups at the 3- and 5-positions, along with the methyl substituent at the 2-position, offers distinct reactivity for selective functionalization. This compound is valued for its ability to form stable metal complexes, making it useful in catalysis and material science applications. Its rigid aromatic structure also contributes to its utility in designing ligands and building blocks for advanced chemical frameworks.
89942-70-1 structure
Product Name:2-Methyl-pyridine-3,5-dicarboxylic acid
CAS No:89942-70-1
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD12828282
CID:1032116
PubChem ID:22574575
Update Time:2025-06-08
2-Methyl-pyridine-3,5-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYLPYRIDINE-3,5-DICARBOXYLIC ACID
- 2-Methyl-pyridin-3,5-dicarbonsaeure
- 2-METHYL-PYRIDINE-3,5-DICARBOXYLIC ACID
- CS-0330456
- SB39716
- DTXSID50626633
- methylpyridine-3,5-dicarboxylic acid
- MFCD12828282
- 89942-70-1
- 2-Methylpyridine-3,5-dicarboxylicacid
- SCHEMBL6052889
- J-510093
- DB-330503
- 2-Methyl-pyridine-3,5-dicarboxylic acid
-
- MDL： MFCD12828282
- Inchi： 1S/C8H7NO4/c1-4-6(8(12)13)2-5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)(H,12,13)
- InChI Key： UIGBPUBMNDUKPL-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C(=O)O)=CN=C1C)=O
Computed Properties
- Exact Mass: 181.03800
- Monoisotopic Mass: 181.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- PSA: 87.49000
- LogP: 0.78640
2-Methyl-pyridine-3,5-dicarboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-pyridine-3,5-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029185338-1g |
2-Methylpyridine-3,5-dicarboxylic acid |
89942-70-1 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM126372-1g |
2-methylpyridine-3,5-dicarboxylic acid |
89942-70-1 | 95% | 1g |
$282 | 2021-08-05 | |
| TRC | M342140-10mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342140-50mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M342140-100mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 100mg |
$ 160.00 | 2022-06-03 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-1g |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-5g |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 5g |
11787.79CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-500mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-250mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 250mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 69R0691-100mg |
2-Methyl-pyridine-3,5-dicarboxylic acid |
89942-70-1 | 96% | 100mg |
1161.82CNY | 2021-05-07 |
2-Methyl-pyridine-3,5-dicarboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:89942-70-1)2-Methyl-pyridine-3,5-dicarboxylic acid
Order Number:A1044998
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:18
Price ($):480.0
Email:sales@amadischem.com
2-Methyl-pyridine-3,5-dicarboxylic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89942-70-1)2-Methyl-pyridine-3,5-dicarboxylic acid
Purity:99%
Quantity:1g
Price ($):480.0